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Compound of Interest

Compound Name: Dimethyl phosphonate

Cat. No.: B1257649

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of dimethyl phosphonate (DMP), a
versatile organophosphorus compound with significant applications in various scientific and
industrial fields. This document consolidates essential data on its chemical and physical
properties, outlines detailed experimental protocols for its synthesis and key reactions, and
presents its metabolic pathway.

Core Chemical and Physical Properties

Dimethyl phosphonate is a colorless liquid with a mild odor. It is a dialkyl phosphite ester that
exists in equilibrium with its tautomeric form, dimethyl hydrogen phosphite. Its key physical and
chemical properties are summarized in the tables below for easy reference and comparison.

Physical Properties
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Property Value Reference
Molecular Formula C2H70sP [1]
Molecular Weight 110.05 g/mol [1]
Appearance Colorless liquid [1112][3]
Boiling Point 170-171 °C [3114]
Melting Point <-60 °C [2]

Density 1.2002 g/cm3 at 20 °C [11[3]

Refractive Index

n20/D 1.402

[4]

Vapor Pressure

1.35 hPaat 20 °C

[2]

Soluble in water (> 100 g/L at

Solubility 19.5 °C); miscible with most [1112][3]
organic solvents.

Flash Point 71°C [4]

Log Kow -1.2 [2]

Spectral Data

Spectroscopy Data Reference

1H NMR Sadtler, Aldrich [864C]

13C NMR Sadtler[5]

3P NMR Not explicitly found in search results.

Infrared (IR)

Sadtler[6], Aldrich [549D]

Mass Spectrometry (MS)

NIST/EPA/MSDC Mass Spectral Database

Synthesis and Experimental Protocols

Dimethyl phosphonate is primarily synthesized through the reaction of phosphorus trichloride

with methanol or sodium methoxide.[3] Below are detailed experimental protocols for its
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synthesis and its application in the synthesis of a-aminophosphonates, a class of compounds
with significant biological activity.

Synthesis of Dimethyl Phosphonate

While a specific, detailed experimental protocol for the synthesis of dimethyl phosphonate
was not found in the provided search results, the general manufacturing process involves the
reaction of phosphorus trichloride with methanol.[3] A generalized laboratory-scale procedure
based on this reaction is as follows:

Reaction: PCls + 3CH3sOH - (CH30)2P(O)H + CHsCI + 2HCI
Procedure:

o Athree-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,
and a reflux condenser connected to a gas trap (to absorb HCI gas) is charged with an
appropriate solvent (e.g., dichloromethane).

o The flask is cooled in an ice-water bath.
o Phosphorus trichloride is slowly added to the solvent.

e Methanol is added dropwise from the dropping funnel to the stirred solution of phosphorus
trichloride at a controlled rate to manage the exothermic reaction and the evolution of HCI
gas.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for several hours to ensure complete reaction.

e The reaction mixture is then washed with a saturated sodium bicarbonate solution to
neutralize any remaining acid, followed by a brine wash.

o The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure.

e The crude product is purified by vacuum distillation to yield pure dimethyl phosphonate.
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Three-Component Synthesis of a-Aminophosphonates
(Kabachnik-Fields Reaction)

Dimethyl phosphonate is a key reagent in the Kabachnik-Fields reaction, a one-pot synthesis
of a-aminophosphonates.

Reaction Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1257649#dimethyl-phosphonate-cas-number-868-
85-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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